![molecular formula C24H22ClN3O3S B300765 3-chloro-N-[4-({[(3-isopropoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide](/img/structure/B300765.png)
3-chloro-N-[4-({[(3-isopropoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide
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Overview
Description
3-chloro-N-[4-({[(3-isopropoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide, also known as Compound 1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of small molecules that can modulate protein-protein interactions, which are key regulators of various cellular processes.
Mechanism of Action
3-chloro-N-[4-({[(3-isopropoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide 1 works by inhibiting the interaction between two proteins, which are involved in various cellular processes. The two proteins are known as bromodomain-containing protein 4 (BRD4) and acetyl-lysine recognizing bromodomain protein 2 (BRD2). These proteins are involved in the regulation of gene expression, cell cycle progression, and cell survival. By inhibiting the interaction between these proteins, this compound 1 can modulate these cellular processes and potentially treat various diseases.
Biochemical and Physiological Effects:
This compound 1 has been shown to have various biochemical and physiological effects, depending on the disease model and cell type used. In cancer cells, this compound 1 has been shown to induce cell cycle arrest and apoptosis. In inflammation, this compound 1 has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In neurodegenerative disorders, this compound 1 has been shown to protect neurons from oxidative stress and improve cognitive function.
Advantages and Limitations for Lab Experiments
3-chloro-N-[4-({[(3-isopropoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide 1 has several advantages for lab experiments, including its high potency and selectivity, which allows for the study of specific protein-protein interactions. However, the compound has some limitations, including its low solubility in water, which can affect its bioavailability and pharmacokinetics. Additionally, the compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 3-chloro-N-[4-({[(3-isopropoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide 1. One potential direction is the development of more potent and selective analogs of the compound. Another direction is the study of the compound in combination with other therapies, such as chemotherapy or immunotherapy, to improve its efficacy. Additionally, the compound could be studied in animal models to evaluate its potential therapeutic applications in vivo. Finally, the compound could be studied in other disease models, such as infectious diseases or metabolic disorders, to expand its potential therapeutic applications.
Conclusion:
In conclusion, this compound 1 is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. The compound works by inhibiting the interaction between two proteins, which are involved in the regulation of various cellular processes. This compound 1 has several advantages for lab experiments, including its high potency and selectivity, but also has some limitations, including its low solubility in water and potential toxicity. There are several future directions for the study of this compound 1, including the development of more potent and selective analogs, the study of the compound in combination with other therapies, and the evaluation of its potential therapeutic applications in vivo and in other disease models.
Synthesis Methods
3-chloro-N-[4-({[(3-isopropoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide 1 can be synthesized using a multi-step process, starting from commercially available starting materials. The synthesis involves the reaction of 3-isopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-aminobenzenethiol to form the thioamide intermediate. This intermediate is then reacted with 4-aminobenzoic acid to form the final product, this compound 1. The synthesis of this compound 1 has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
3-chloro-N-[4-({[(3-isopropoxybenzoyl)amino]carbothioyl}amino)phenyl]benzamide 1 has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound has been shown to inhibit the interaction between two proteins, which are involved in the progression of these diseases. In cancer, this compound 1 has been shown to inhibit the growth and metastasis of cancer cells. In inflammation, this compound 1 has been shown to reduce the production of pro-inflammatory cytokines. In neurodegenerative disorders, this compound 1 has been shown to protect neurons from oxidative stress and improve cognitive function.
properties
Molecular Formula |
C24H22ClN3O3S |
---|---|
Molecular Weight |
468 g/mol |
IUPAC Name |
N-[[4-[(3-chlorobenzoyl)amino]phenyl]carbamothioyl]-3-propan-2-yloxybenzamide |
InChI |
InChI=1S/C24H22ClN3O3S/c1-15(2)31-21-8-4-6-17(14-21)23(30)28-24(32)27-20-11-9-19(10-12-20)26-22(29)16-5-3-7-18(25)13-16/h3-15H,1-2H3,(H,26,29)(H2,27,28,30,32) |
InChI Key |
BSGGWXSZYJHGLL-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl |
Origin of Product |
United States |
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